Cas no 1248541-61-8 (methyl 2,3-diamino-5-fluorobenzoate)

Methyl 2,3-diamino-5-fluorobenzoate is a fluorinated aromatic ester with a diamine substitution pattern, offering versatile reactivity for synthetic applications. The presence of both amino groups at the 2- and 3-positions, combined with the electron-withdrawing fluorine at the 5-position, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ester functionality enhances solubility and facilitates further derivatization, while the fluorine atom can influence metabolic stability and binding affinity in bioactive compounds. This compound is particularly useful in heterocycle formation, such as benzimidazole or quinoxaline derivatives, where controlled functionalization is required. Its structural features make it suitable for fine-tuning properties in drug discovery and material science applications.

methyl 2,3-diamino-5-fluorobenzoate structure

1248541-61-8 structure

Product Name:methyl 2,3-diamino-5-fluorobenzoate

CAS No:1248541-61-8

MF:C₈H₉FN₂O₂

MW:184.167665243149

CID:2102805

PubChem ID:58073928

Update Time:2025-06-07

methyl 2,3-diamino-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

- METHYL 2,3-DIAMINO-5-FLUOROBENZOATE
- ADEDGAKMZOCLDK-UHFFFAOYSA-N
- PC53176
- FCH1309657
- 2,3-Diamino-5-fluoro-benzoic acid methyl ester
- methyl 2,3-diamino-5-fluorobenzoate
- Inchi： 1S/C8H9FN2O2/c1-13-8(12)5-2-4(9)3-6(10)7(5)11/h2-3H,10-11H2,1H3
- InChI Key： ADEDGAKMZOCLDK-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=C(C(=O)OC)C=1)N)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 201
Topological Polar Surface Area: 78.3

methyl 2,3-diamino-5-fluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-192422-0.05g	methyl 2,3-diamino-5-fluorobenzoate	1248541-61-8	95%	0.05g	$197.0	2023-09-17
Enamine	EN300-192422-0.1g	methyl 2,3-diamino-5-fluorobenzoate	1248541-61-8	95%	0.1g	$293.0	2023-09-17
Enamine	EN300-192422-0.25g	methyl 2,3-diamino-5-fluorobenzoate	1248541-61-8	95%	0.25g	$418.0	2023-09-17
Enamine	EN300-192422-0.5g	methyl 2,3-diamino-5-fluorobenzoate	1248541-61-8	95%	0.5g	$656.0	2023-09-17
Enamine	EN300-192422-1.0g	methyl 2,3-diamino-5-fluorobenzoate	1248541-61-8	95%	1g	$842.0	2023-06-05
Enamine	EN300-192422-2.5g	methyl 2,3-diamino-5-fluorobenzoate	1248541-61-8	95%	2.5g	$1650.0	2023-09-17
Enamine	EN300-192422-5.0g	methyl 2,3-diamino-5-fluorobenzoate	1248541-61-8	95%	5g	$2443.0	2023-06-05
Enamine	EN300-192422-10.0g	methyl 2,3-diamino-5-fluorobenzoate	1248541-61-8	95%	10g	$3622.0	2023-06-05
Enamine	EN300-192422-1g	methyl 2,3-diamino-5-fluorobenzoate	1248541-61-8	95%	1g	$842.0	2023-09-17
Enamine	EN300-192422-5g	methyl 2,3-diamino-5-fluorobenzoate	1248541-61-8	95%	5g	$2443.0	2023-09-17